![molecular formula C14H14N2O4 B3059154 N-(1H-Indol-3-yloxoacetyl)glycine ethyl ester CAS No. 94732-17-9](/img/structure/B3059154.png)
N-(1H-Indol-3-yloxoacetyl)glycine ethyl ester
Overview
Description
N-(1H-Indol-3-yloxoacetyl)glycine ethyl ester is a chemical compound with the molecular formula C14H14N2O4 . It is also known as 5-Oxo-L-prolyl-L-tryptophan ethyl ester or IGEPAL PW-10.
Molecular Structure Analysis
The molecular structure of this compound consists of an indole ring attached to a glycine ethyl ester moiety via an acetyl group . The molecular weight of this compound is 274.27 g/mol.Scientific Research Applications
Synthesis and Chemical Interactions
Synthesis Techniques : N-(1H-Indol-3-yloxoacetyl)glycine ethyl ester is synthesized using various methods, contributing to the field of organic chemistry. For instance, N-(2-Diazo-3-oxoalkanoyl)glycine esters, including similar compounds, have been synthesized through reactions with phenoxyacetyl chlorides and β-(o-methoxyphenoxy)-propionyl chloride. These processes are significant for producing various derivatives of glycine esters, enhancing understanding of organic synthesis methods (Looker & Carpenter, 1967).
Chemical Reactions : Studies on the reactions of N-alkylidene glycine esters with fulvenes have revealed the hetero [6+3] cycloaddition process. Such research illuminates the stereoselectivity and efficiency of forming [2]pyrindines, demonstrating the compound's versatility in chemical reactions (Hong et al., 2003).
Applications in Analytical Chemistry
- Chromatographic Behavior : The compound's behavior in chromatographic processes has been studied, particularly focusing on its adsorption on Sephadex columns. This research is pivotal in understanding the compound's properties in analytical chemistry, enhancing methods like thin-layer chromatography (Marklová & Hais, 1977).
Contributions to Organic Synthesis
Ligand-Free Copper-Catalyzed Reactions : The compound has been used in ligand-free, copper-catalyzed reactions to produce indole-2-carboxylic esters. This showcases its role in facilitating efficient organic synthesis processes, expanding the toolbox of organic chemists (Koenig et al., 2010).
Crystal Structure Analysis : The crystal structure of compounds synthesized using glycine ethyl ester, such as ethyl (4-bromo-1H-pyrrole-2-carboxamido)acetate, has been analyzed. This contributes to the field of crystallography and aids in understanding the structural aspects of similar compounds (Zeng, 2005).
Role in Developing Novel Compounds
Synthesis of Novel Derivatives : Research on the synthesis of N-ortho-ferrocenyl benzoyl amino acid esters, including similar compounds, has led to the development of new molecules. This contributes to expanding the diversity of organic compounds available for various applications (Savage et al., 2006).
Biological Activity Studies : The compound has been used in studies evaluating the biological activity of various derivatives, particularly focusing on interactions at the benzodiazepine receptor. This is crucial in medicinal chemistry for understanding how structural changes affect biological activity (Primofiore et al., 1995).
Mechanism of Action
Target of Action
N-(1H-Indol-3-yloxoacetyl)glycine ethyl ester is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets to modulate these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound may influence multiple biochemical pathways.
Result of Action
The wide range of biological activities associated with indole derivatives suggests that this compound may have diverse molecular and cellular effects.
Properties
IUPAC Name |
ethyl 2-[[2-(1H-indol-3-yl)-2-oxoacetyl]amino]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4/c1-2-20-12(17)8-16-14(19)13(18)10-7-15-11-6-4-3-5-9(10)11/h3-7,15H,2,8H2,1H3,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFYSCFGRDTZECI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C(=O)C1=CNC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50915337 | |
Record name | Ethyl N-[(1H-indol-3-yl)(oxo)acetyl]glycinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50915337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94732-17-9 | |
Record name | Glycine, N-(1H-indol-3-yloxoacetyl)-, ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094732179 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl N-[(1H-indol-3-yl)(oxo)acetyl]glycinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50915337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.